Cas no 2137440-39-0 (rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine)
rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2137440-39-0
- rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine
- EN300-712624
-
- Inchi: 1S/C11H19N/c1-2-12-10-6-9-7-3-4-8(5-7)11(9)10/h7-12H,2-6H2,1H3/t7?,8?,9-,10-,11+/m1/s1
- InChI Key: DSFTYJLJJVOFKS-LKGNBDPISA-N
- SMILES: N(CC)[C@@H]1C[C@@H]2C3CCC(C3)[C@@H]21
Computed Properties
- Exact Mass: 165.151749610g/mol
- Monoisotopic Mass: 165.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12Ų
rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712624-1.0g |
rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine |
2137440-39-0 | 1g |
$0.0 | 2023-06-06 |
rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine
Rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine (CAS No. 2137440-39-0): A Comprehensive Overview
Rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine (CAS No. 2137440-39-0) is a complex organic compound with a unique tricyclic structure and an ethylamine substituent. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications and intriguing chemical properties.
The racemic form of this compound, denoted as rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine, consists of a mixture of enantiomers with the same molecular formula but different spatial arrangements of atoms. The racemic nature of this compound can influence its biological activity and pharmacological properties, making it a subject of interest for researchers exploring stereochemistry and enantioselective synthesis.
The chemical structure of rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine is characterized by a tricyclic framework with a nine-membered ring system and an ethylamine group attached to one of the chiral centers. This unique structure provides a foundation for understanding its potential interactions with biological targets and its behavior in various chemical environments.
Recent studies have highlighted the potential therapeutic applications of rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders and other diseases.
In addition to its potential as a GPCR modulator, rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine has been investigated for its effects on ion channels and other cellular processes. Studies have demonstrated that this compound can influence the activity of voltage-gated sodium channels (VGSCs), which are crucial for neuronal excitability and pain transmission.
The synthesis of rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine has been optimized using modern synthetic methods to improve yield and purity. Techniques such as transition metal-catalyzed reactions and chiral resolution have been employed to produce this compound efficiently and cost-effectively.
In the context of drug development, the racemic form of this compound presents both opportunities and challenges. While the racemic mixture may offer broader biological activity due to the presence of multiple enantiomers, it also necessitates careful evaluation to ensure that both forms are safe and effective for therapeutic use.
Clinical trials are currently underway to assess the safety and efficacy of rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine in various medical conditions. Preliminary results from phase I trials have shown promising safety profiles and pharmacokinetic properties, paving the way for further clinical evaluation.
Beyond its therapeutic applications, rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine has also been explored as a tool in basic research to study receptor-ligand interactions and cellular signaling pathways. Its unique chemical structure makes it an ideal candidate for probing these complex biological processes.
In conclusion, rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine (CAS No. 2137440-39-0) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique tricyclic structure and racemic nature offer exciting opportunities for developing new therapeutic agents and advancing our understanding of biological systems.
2137440-39-0 (rac-(2R,3S,5S)-N-ethyltricyclo[4.2.1.0,2,5]nonan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)